Cas no 864860-79-7 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide)

• Product Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• CAS No: 864860-79-7
• MF: C₂₀H₁₇N₃O₃S
• MW: 379.432283163071
• CID: 5983074
• PubChem ID: 3369244
• Update Time: 2025-10-21

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• N-(4,5-dimethylbenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• Benzamide, N-(4,5-dimethyl-2-benzothiazolyl)-3-(2,5-dioxo-1-pyrrolidinyl)-
• SMR000806187
• F1300-0252
• HMS2981O16
• MLS001201682
• AKOS024604985
• 864860-79-7
• CHEMBL1494661
• AB00673910-01

• Inchi： 1S/C20H17N3O3S/c1-11-6-7-15-18(12(11)2)21-20(27-15)22-19(26)13-4-3-5-14(10-13)23-16(24)8-9-17(23)25/h3-7,10H,8-9H2,1-2H3,(H,21,22,26)
• InChI Key： CUQZVAVICCYXBI-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C(C)=CC=C2S1)(=O)C1=CC=CC(N2C(=O)CCC2=O)=C1

Computed Properties

• Exact Mass: 379.09906259g/mol
• Monoisotopic Mass: 379.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• pka: 8.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide

N-(4,5-Dimethyl-1,3-Benzothiazol-2-Yl)-3-(2,5-Dioxopyrrolidin-1-Yl)Benzamide: A Comprehensive Overview

N-(4,5-Dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide, identified by the CAS number 864860-79-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a pyrrolidone group. The benzothiazole ring system is known for its stability and versatility in chemical reactions, while the pyrrolidone group contributes to the compound's solubility and bioavailability.

Recent studies have highlighted the importance of such compounds in drug design and development. The benzothiazole moiety has been shown to exhibit antioxidant properties, making it a valuable component in the synthesis of therapeutic agents. Additionally, the pyrrolidone group enhances the compound's ability to penetrate biological membranes, which is crucial for drug delivery systems. These findings underscore the potential of N-(4,5-Dimethyl-1,3-benzothiazol-2-Yl)-3-(2,5-Dioxopyrrolidin-1-Yl)Benzamide as a lead compound in medicinal chemistry.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound's physical properties, such as melting point and solubility, have been extensively characterized using advanced analytical techniques like NMR spectroscopy and X-ray crystallography. These studies provide valuable insights into the molecular structure and stability of the compound.

In terms of applications, N-(4,5-Dimethyl-1,3-benzothiazol-2-Yl)-3-(2,5-Dioxopyrrolidin-1-Yl)Benzamide has shown promise in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a potential candidate for developing environmentally friendly pesticides. Furthermore, preliminary in vitro studies suggest that this compound may exhibit antifungal activity against various pathogenic fungi, opening new avenues for its use in crop protection.

The development of novel synthetic routes for this compound continues to be an area of active research. Scientists are exploring green chemistry approaches to reduce waste and improve sustainability in its production process. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality.

In conclusion, N-(4,5-Dimethyl-1,3-benzothiazol-2-Yl)-3-(2,5-Dioxopyrrolidin-1-Yl)Benzamide represents a versatile and innovative molecule with diverse applications across multiple industries. Its unique chemical structure and favorable physicochemical properties make it an attractive target for further research and development. As advancements in synthetic methodologies and biological testing continue to unfold, this compound is poised to play a pivotal role in shaping future innovations in chemistry and pharmacology.